ethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: ethyl 1-[2-(1,3-dioxoisoindol-2-yl)ethyl]triazole-4-carboxylate
• InChI: InChI=1S/C15H14N4O4/c1-2-23-15(22)12-9-18(17-16-12)7-8-19-13(20)10-5-3-4-6-11(10)14(19)21/h3-6,9H,2,7-8H2,1H3
• InChI Key: FBIUDGWNZVJNCW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=N1)CCN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C15H14N4O4
• Molecular Weight: 314.30 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound are not specifically mentioned in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include parameters such as molecular weight, density, melting point, boiling point, etc. For this compound, the available resources do not provide specific physical and chemical properties.

Scientific Research Applications

1. Molecular Structure and Hydrogen Bonding

Research has explored the molecular structure of related compounds, such as ethyl 1-(5-deoxy-1,2-O-isopropylidene-alpha-D-xylofuranos-5-C-yl)-1,2,3-triazole-5-carboxylate. This compound features no unusual bond lengths or angles and forms infinite chains joined by hydrogen bonding between hydroxyl and triazole groups (Horton et al., 1997).

2. Synthesis and Structural Analysis

Research has been conducted on the synthesis and structural analysis of ethyl naphth[2,3-f]isoindole-1-carboxylate, a compound related to the target molecule. This compound exhibits properties such as dimerization under aerobic conditions and existing in a 2H-form in both solution and as a solid (Seike et al., 2013).

3. Coordination Polymers and Isomeric Effects

A study investigated the influence of positional isomeric effects on the structures of polymer complexes using ethyl 5-methyl-1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate. The research revealed how isomeric effects of ligand isomers play a crucial role in constructing metal–organic frameworks (Cisterna et al., 2018).

4. Applications in Solid Phase Peptide Synthesis

Ethyl 1-hydroxy-1H-1,2,3-triazole-4-carboxylate, a compound with a similar core structure, has been developed as a coupling reagent for solid phase peptide synthesis. This reagent, used with carbodiimide reagents, has shown high coupling efficiency and enables real-time monitoring of each coupling cycle (Jiang et al., 1998).

5. Photoelectric Conversion in Solar Cells

Research on carboxylated cyanine dyes, containing a similar structural framework, has been explored for improving photoelectric conversion efficiency in dye-sensitized solar cells. Co-sensitization with these dyes has been found effective in enhancing the photoelectrical properties of the cells (Wu et al., 2009).